Cas no 377735-41-6 (1,3,5-Benzenetriamine,N,N',N''-tris[4-(hexyloxy)phenyl]-N,N',N''-tris(4-methoxyphenyl)-)

1,3,5-Benzenetriamine,N,N',N''-tris[4-(hexyloxy)phenyl]-N,N',N''-tris(4-methoxyphenyl)- structure
377735-41-6 structure
Product Name:1,3,5-Benzenetriamine,N,N',N''-tris[4-(hexyloxy)phenyl]-N,N',N''-tris(4-methoxyphenyl)-
CAS No:377735-41-6
MF:C63H75N3O6
MW:970.28611779213
CID:1485758
Update Time:2024-08-23

1,3,5-Benzenetriamine,N,N',N''-tris[4-(hexyloxy)phenyl]-N,N',N''-tris(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Benzenetriamine,N,N',N''-tris[4-(hexyloxy)phenyl]-N,N',N''-tris(4-methoxyphenyl)-
    • 1,3,5-Benzenetriamine, N1,N3,N5-tris[4-(hexyloxy)phenyl]-N1,N3,N5-tris(4-methoxyphenyl)-
    • Inchi: 1S/C63H75N3O6/c1-7-10-13-16-43-70-61-37-25-52(26-38-61)64(49-19-31-58(67-4)32-20-49)55-46-56(65(50-21-33-59(68-5)34-22-50)53-27-39-62(40-28-53)71-44-17-14-11-8-2)48-57(47-55)66(51-23-35-60(69-6)36-24-51)54-29-41-63(42-30-54)72-45-18-15-12-9-3/h19-42,46-48H,7-18,43-45H2,1-6H3
    • InChI Key: ZXCMQXYFIMFFCO-UHFFFAOYSA-N
    • SMILES: C1(N(C2=CC=C(OCCCCCC)C=C2)C2=CC=C(OC)C=C2)=CC(N(C2=CC=C(OCCCCCC)C=C2)C2=CC=C(OC)C=C2)=CC(N(C2=CC=C(OCCCCCC)C=C2)C2=CC=C(OC)C=C2)=C1

Computed Properties

  • Exact Mass: 969.56595

Experimental Properties

  • Density: 1.109±0.06 g/cm3(Predicted)
  • Boiling Point: 957.6±65.0 °C(Predicted)
  • PSA: 65.1
  • pka: -1.26±0.60(Predicted)
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